4-{[3-(4-Chlorophenyl)-5-methyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-yl]amino}benzamide

• IUPAC Name: 4-[[3-(4-chlorophenyl)-5-methyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-yl]amino]benzamide
• InChI: InChI=1S/C21H15ClF3N5O/c1-11-10-16(28-15-8-4-13(5-9-15)19(26)31)30-20(27-11)17(18(29-30)21(23,24)25)12-2-6-14(22)7-3-12/h2-10,28H,1H3,(H2,26,31)
• InChI Key: ICXHSJHYBCWYFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)NC3=CC=C(C=C3)C(=O)N)C(F)(F)F)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H15ClF3N5O
• Molecular Weight: 445.8 g/mol

Description

This compound is also known as PHTPP, a selective estrogen receptor β (ERβ) full antagonist with 36-fold selectivity for ERβ over ERα. It has been used to distinguish the various activities of the two estrogen receptors.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a convenient and efficient synthetic route to C3-arylated 7-trifluoromethylpyrazolo[1,5-a]pyrimidin-5-one derivatives has been reported starting from 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one through a Suzuki–Miyaura cross-coupling reaction.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques such as NMR and IR spectroscopy. For example, one of the compounds was found to have a melting point of 249 °C, and its 1H NMR spectrum in CDCl3 showed signals at various chemical shifts.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, an efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one has been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, one of the compounds was found to have a melting point of 249 °C. Its 1H NMR spectrum in CDCl3 showed signals at various chemical shifts.

Scientific Research Applications

Antibacterial Activity

• . Researchers have explored their potential as agents against bacterial infections.

Antifungal Properties

• . Investigating this compound’s antifungal potential could be valuable.

Antiparasitic Applications

• Pyrazolines have been studied for their antiparasitic effects. . Investigating this compound’s impact on parasitic organisms could be insightful.

Antioxidant and Antitumor Activities

• Oxidative stress plays a role in various diseases. . Investigating its potential as an antioxidant or antitumor agent could be worthwhile.

Neurotoxicity Assessment

• Researchers have investigated the neurotoxic potential of 4-{[3-(4-Chlorophenyl)-5-methyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-yl]amino}benzamide in rainbow trout alevins. .

CDK2 Inhibition for Cancer Treatment

• . Investigating this compound’s CDK2 inhibitory activity could be significant.

Mechanism of Action

The mechanism of action of PHTPP involves its role as a selective estrogen receptor β (ERβ) full antagonist. It has been used to distinguish the various activities of the two estrogen receptors.

Future Directions

The future directions for research on this compound could involve further exploration of its biological activities, such as its role as a selective estrogen receptor β (ERβ) antagonist. Additionally, more studies could be conducted to explore its potential applications in various fields.